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Compound of Interest

Compound Name: Nickel diethyldithiocarbamate

Cat. No.: B083840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of

nickel(II) diethyldithiocarbamate, a coordination complex with significant applications in various

scientific fields, including its use as a single-source precursor for nickel sulfide nanoparticles

and its potential in medicinal chemistry. This document details the experimental protocols for its

preparation and summarizes the key analytical data for its thorough characterization.

Synthesis of Nickel(II) Diethyldithiocarbamate
The synthesis of nickel(II) diethyldithiocarbamate, with the chemical formula Ni(S₂CNEt₂)₂, is

typically achieved through a precipitation reaction involving an aqueous solution of a nickel(II)

salt and sodium diethyldithiocarbamate.[1] The resulting complex is a light green solid that is

insoluble in water.[1][2]

The following protocol outlines a common method for the synthesis of nickel(II)

diethyldithiocarbamate:

Materials:

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Sodium diethyldithiocarbamate (NaS₂CN(C₂H₅)₂)
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Distilled or deionized water

Ethanol (optional, for washing)

Diethyl ether (optional, for washing)

Procedure:

Preparation of Reactant Solutions:

Prepare an aqueous solution of nickel(II) chloride hexahydrate. For example, dissolve a

specific molar amount of NiCl₂·6H₂O in a volume of distilled water.

Prepare an aqueous solution of sodium diethyldithiocarbamate. A 2:1 molar ratio of the

diethyldithiocarbamate ligand to the nickel(II) salt is typically used to ensure complete

complexation.[3]

Reaction:

Slowly add the aqueous solution of sodium diethyldithiocarbamate to the stirred aqueous

solution of nickel(II) chloride hexahydrate at room temperature.[4]

A bright green precipitate of nickel(II) diethyldithiocarbamate will form immediately.[4]

Isolation and Purification:

Collect the green precipitate by filtration using a sintered-glass filter or a similar apparatus.

[4]

Wash the collected solid with distilled water to remove any unreacted salts.

Further washing with ethanol and/or diethyl ether can be performed to remove organic

impurities.[5]

Dry the final product in a desiccator or under vacuum.

The reaction can be represented by the following chemical equation:
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Ni²⁺(aq) + 2 [S₂CN(C₂H₅)₂]⁻(aq) → Ni[S₂CN(C₂H₅)₂]₂(s)

Reactant Preparation

Reaction Product Isolation and PurificationAqueous Solution
of NiCl2·6H2O

Mixing and Stirring

Aqueous Solution
of NaS2CN(C2H5)2

FiltrationPrecipitation Washing
(Water, Ethanol) Drying Nickel(II)

Diethyldithiocarbamate

Click to download full resolution via product page

Caption: Synthesis workflow for Nickel(II) Diethyldithiocarbamate.

Characterization of Nickel(II) Diethyldithiocarbamate
A comprehensive characterization of the synthesized nickel(II) diethyldithiocarbamate complex

is crucial to confirm its identity, purity, and structural properties. The following techniques are

commonly employed.

The electronic spectrum of nickel(II) diethyldithiocarbamate is typically recorded in a suitable

solvent like DMSO or chloroform. The absorption bands observed are attributed to d-d

transitions and charge transfer phenomena.
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Wavelength (λmax) Solvent Assignment Reference

290 nm DMSO

π → π* transitions

associated with N-

C=S and S-C=S

groups

[6]

321 nm DMSO

π → π* transitions

associated with N-

C=S and S-C=S

groups

[6]

~325 nm Not Specified Charge Transfer [7]

~390 nm Not Specified d-d transition [7]

FT-IR spectroscopy provides valuable information about the coordination of the

diethyldithiocarbamate ligand to the nickel ion. The positions of the C-N (thioureide) and C-S

stretching vibrations are particularly informative. The presence of a single sharp band for the C-

S stretching vibration is indicative of a bidentate coordination of the ligand.[8]

Wavenumber (cm⁻¹) Assignment Reference

~1485 cm⁻¹ ν(C-N) (thioureide band) [9]

1478-1527 cm⁻¹ ν(C-N) (thioureide band) [8]

1010-1029 cm⁻¹ ν(C-S) [8]

~380 cm⁻¹ ν(Ni-S) [10]

¹H and ¹³C NMR spectroscopy can be used to confirm the presence of the diethyl groups in the

complex. The complex is diamagnetic, which allows for sharp NMR signals.[1][2]

¹H NMR (in CDCl₃):

Signals corresponding to the methylene (-CH₂) and methyl (-CH₃) protons of the ethyl groups

are observed. The protons adjacent to the nitrogen atom are typically deshielded and appear

at a lower field.[9]
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¹³C NMR (in CDCl₃):

A characteristic signal for the -NCS₂- carbon is observed around 206 ppm.[9]

Single-crystal X-ray diffraction is the definitive method for determining the molecular structure

of nickel(II) diethyldithiocarbamate. These studies have confirmed that the nickel(II) ion is in a

square planar coordination environment.[1][11][12] The nickel atom is bonded to the four sulfur

atoms of the two bidentate diethyldithiocarbamate ligands.[11]

Parameter Value Reference

Crystal System Tetragonal (β form) [11]

Space Group P4₂/n (β form) [11]

Ni-S Bond Length 2.204(1) Å and 2.192(1) Å [11]

C-S Bond Length 1.711(3) Å and 1.725(3) Å [11]

Coordination Geometry Square Planar [1][11]

Thermogravimetric analysis is used to study the thermal stability of the complex and its

decomposition pathway. The decomposition of nickel(II) diethyldithiocarbamate under an inert

atmosphere can lead to the formation of nickel sulfide (NiS).[4] This property makes it a useful

single-source precursor for the synthesis of nickel sulfide nanomaterials.[4]

Logical Relationship Diagram
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Caption: Relationship between synthesis, characterization, and application.

Conclusion
The synthesis of nickel(II) diethyldithiocarbamate is a straightforward and reproducible process.

Its characterization through a combination of spectroscopic, structural, and thermal analysis

techniques provides a comprehensive understanding of its chemical and physical properties.

The square planar geometry and the nature of the ligand coordination are key features of this

complex. The data and protocols presented in this guide serve as a valuable resource for

researchers working with this compound and exploring its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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